Cas no 1227582-09-3 (2-Amino-3-(trifluoromethyl)isonicotinic acid)

2-Amino-3-(trifluoromethyl)isonicotinic acid is a fluorinated isonicotinic acid derivative with a trifluoromethyl group at the 3-position and an amino substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and carboxylic acid functionalities provide reactive sites for further derivatization. Its structural features make it valuable for constructing heterocyclic frameworks in medicinal chemistry. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications.

2-Amino-3-(trifluoromethyl)isonicotinic acid structure

1227582-09-3 structure

Product Name:2-Amino-3-(trifluoromethyl)isonicotinic acid

CAS No:1227582-09-3

MF:C₇H₅F₃N₂O₂

MW:206.122011899948

CID:4689284

Update Time:2025-10-17

2-Amino-3-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(trifluoromethyl)isonicotinic acid
- FCH1343526
- 2-Amino-3-(trifluoromethyl)isonicotinic acid
- Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-3(6(13)14)1-2-12-5(4)11/h1-2H,(H2,11,12)(H,13,14)
- InChI Key： MBZGWQHSBVCVCE-UHFFFAOYSA-N
- SMILES： FC(C1C(N)=NC=CC=1C(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 232
Topological Polar Surface Area: 76.2

2-Amino-3-(trifluoromethyl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022004227-250mg	2-Amino-3-(trifluoromethyl)isonicotinic acid	1227582-09-3	97%	250mg	$666.40	2023-09-03
Alichem	A022004227-500mg	2-Amino-3-(trifluoromethyl)isonicotinic acid	1227582-09-3	97%	500mg	$1058.40	2023-09-03
Alichem	A022004227-1g	2-Amino-3-(trifluoromethyl)isonicotinic acid	1227582-09-3	97%	1g	$1797.60	2023-09-03

2-Amino-3-(trifluoromethyl)isonicotinic acid Related Literature

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

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